Cas no 2138220-22-9 (4-(aminomethyl)-N-(2-methoxyethyl)-3-methylpiperidine-1-carboxamide)

• Product Name: 4-(aminomethyl)-N-(2-methoxyethyl)-3-methylpiperidine-1-carboxamide
• CAS No: 2138220-22-9
• MF: C₁₁H₂₃N₃O₂
• MW: 229.319222688675
• CID: 5610223
• PubChem ID: 165486661
• Update Time: 2025-08-05

4-(aminomethyl)-N-(2-methoxyethyl)-3-methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2138220-22-9
• 4-(aminomethyl)-N-(2-methoxyethyl)-3-methylpiperidine-1-carboxamide
• EN300-841486

• Inchi： 1S/C11H23N3O2/c1-9-8-14(5-3-10(9)7-12)11(15)13-4-6-16-2/h9-10H,3-8,12H2,1-2H3,(H,13,15)
• InChI Key： SXWMRQLCYNAFGH-UHFFFAOYSA-N
• SMILES： O=C(NCCOC)N1CCC(CN)C(C)C1

Computed Properties

• Exact Mass: 229.17902698g/mol
• Monoisotopic Mass: 229.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 67.6Ų

Additional information on 4-(aminomethyl)-N-(2-methoxyethyl)-3-methylpiperidine-1-carboxamide

Comprehensive Overview of 4-(aminomethyl)-N-(2-methoxyethyl)-3-methylpiperidine-1-carboxamide (CAS No. 2138220-22-9)

The compound 4-(aminomethyl)-N-(2-methoxyethyl)-3-methylpiperidine-1-carboxamide (CAS No. 2138220-22-9) is a specialized organic molecule with a unique structural framework, combining a piperidine core with aminomethyl and methoxyethyl carboxamide functional groups. This configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and chemical synthesis. Its molecular formula and precise stereochemistry contribute to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme modulation.

In recent years, the demand for novel piperidine derivatives has surged due to their versatility in medicinal chemistry. 4-(aminomethyl)-N-(2-methoxyethyl)-3-methylpiperidine-1-carboxamide stands out for its balanced lipophilicity and hydrogen-bonding capacity, traits critical for blood-brain barrier (BBB) penetration—a hot topic in neurotherapeutic development. Researchers are exploring its potential as a scaffold for designing G-protein-coupled receptor (GPCR) ligands, a trending area in AI-driven drug discovery.

The synthesis of CAS No. 2138220-22-9 involves multi-step organic reactions, including reductive amination and carboxamide coupling, with yields optimized through green chemistry principles. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its purity, a key concern for industries prioritizing QC/QA compliance. Notably, its stability under physiological pH aligns with current preclinical research standards, addressing frequent queries about compound degradation in biological assays.

From a commercial perspective, 4-(aminomethyl)-N-(2-methoxyethyl)-3-methylpiperidine-1-carboxamide is cataloged by fine chemical suppliers as a building block for high-value intermediates. Its relevance to peptide mimetics and small-molecule inhibitors resonates with the growing market for targeted therapies. Discussions in scientific forums often highlight its role in structure-activity relationship (SAR) studies, particularly for neurological targets like sigma receptors or ion channels.

Environmental and safety profiles of CAS No. 2138220-22-9 adhere to REACH and OECD guidelines, with data sheets emphasizing low ecotoxicity—a priority for sustainable chemistry initiatives. Its handling protocols align with laboratory best practices, addressing common search queries about chemical storage and waste disposal. As computational chemistry advances, molecular docking simulations predict its binding affinities, further driving interest in this compound.

In summary, 4-(aminomethyl)-N-(2-methoxyethyl)-3-methylpiperidine-1-carboxamide exemplifies the intersection of innovative drug design and synthetic chemistry. Its CAS No. 2138220-22-9 serves as a gateway for researchers exploring next-generation therapeutics, while its structural features continue to inspire patent filings and academic publications. As the scientific community gravitates toward precision medicine, this compound’s role in lead optimization and mechanistic studies is poised to expand.